Cas no 2229414-05-3 (2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229414-05-3
• MF: C₉H₁₀ClFO₂S
• MW: 236.690904140472
• CID: 6448705
• PubChem ID: 165885409
• Update Time: 2025-05-23

2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride
• EN300-2002612
• 2229414-05-3

• Inchi： 1S/C9H10ClFO2S/c1-7-6-8(2-3-9(7)10)4-5-14(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： KSWHOGSQHNODAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 236.0074066g/mol
• Monoisotopic Mass: 236.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride

2-(4-Chloro-3-Methylphenyl)Ethane-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound 2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride (CAS No: 2229414-05-3) is a highly specialized organic chemical with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound, often referred to as sulfonyl fluoride, is characterized by its unique structure, which combines a sulfonyl group with a fluorine atom and a substituted phenyl ring. The presence of the sulfonyl group imparts high reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of sulfonyl fluorides as precursors for the development of novel drugs targeting specific biological pathways. For instance, research has shown that derivatives of this compound can act as inhibitors of certain enzymes involved in disease progression, such as kinases and proteases. These findings underscore the importance of understanding the chemical properties and reactivity of 2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride in designing effective therapeutic agents.

The synthesis of sulfonyl fluorides typically involves multi-step processes, often starting from aromatic precursors and incorporating functional groups through various substitution reactions. The substitution pattern on the phenyl ring (in this case, chlorine and methyl groups at positions 4 and 3, respectively) plays a crucial role in determining the compound's stability and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of physical properties, sulfonyl fluorides are generally solids or liquids with moderate melting points and boiling points, depending on their molecular structure. The fluorine atom attached to the sulfonyl group contributes to both polarity and electrophilic character, making these compounds highly reactive towards nucleophiles. This reactivity is exploited in various chemical transformations, such as nucleophilic aromatic substitutions and alkylation reactions.

One of the most promising applications of sulfonyl fluorides lies in their use as building blocks for constructing bioactive molecules. For example, they can serve as intermediates in the synthesis of sulfonamides, which are widely used in pharmaceuticals due to their ability to modulate enzyme activity. Additionally, these compounds are being explored for their potential in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal stability and mechanical properties.

Recent research has also focused on the environmental fate and toxicity of sulfonyl fluorides, particularly in light of their increasing industrial applications. Studies indicate that these compounds undergo rapid degradation under certain environmental conditions, reducing their persistence in ecosystems. However, further investigations are needed to fully understand their impact on aquatic life and soil microorganisms.

In conclusion, 2-(4-chloro-3-methylphenyl)ethane-1-sulfonyl fluoride represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing both scientific knowledge and technological innovation.